Cas no 27467-10-3 (Carbamic acid, propyl-,(phenethylimino)diethylene ester, monohydrochloride (8CI))

Carbamic acid, propyl-,(phenethylimino)diethylene ester, monohydrochloride (8CI) structure
27467-10-3 structure
Product Name:Carbamic acid, propyl-,(phenethylimino)diethylene ester, monohydrochloride (8CI)
CAS No:27467-10-3
MF:C20H34ClN3O4
MW:415.954664707184
CID:264782
PubChem ID:33879
Update Time:2025-04-19

Carbamic acid, propyl-,(phenethylimino)diethylene ester, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, propyl-,(phenethylimino)diethylene ester, monohydrochloride (8CI)
    • 2-phenylethyl-bis[2-(propylcarbamoyloxy)ethyl]azanium,chloride
    • 27467-10-3
    • CARBAMIC ACID, PROPYL, DIESTER with PHENETHYLIMINODIETHANOL, HYDROCHLORIDE
    • Ethanol, 2,2'-phenethyliminodi-, bis(propylcarbamate), hydrochloride
    • Inchi: 1S/C20H33N3O4.ClH/c1-3-11-21-19(24)26-16-14-23(13-10-18-8-6-5-7-9-18)15-17-27-20(25)22-12-4-2;/h5-9H,3-4,10-17H2,1-2H3,(H,21,24)(H,22,25);1H
    • InChI Key: HRZNYYUVVAMNNM-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C(NCCC)=O)CC[NH+](CCOC(NCCC)=O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 380.9578
  • Monoisotopic Mass: 415.2237843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 375
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 86.7
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